Cas no 10413-01-1 (Hexanenitrile,4-methyl-5-oxo-)

Hexanenitrile,4-methyl-5-oxo- structure
Hexanenitrile,4-methyl-5-oxo- structure
Product Name:Hexanenitrile,4-methyl-5-oxo-
CAS No:10413-01-1
MF:C7H11NO
MW:125.168341875076
CID:118594
PubChem ID:11564477
Update Time:2025-04-18

Hexanenitrile,4-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • Hexanenitrile,4-methyl-5-oxo-
    • 4-Methyl-5-oxohexanenitrile
    • 3-(2-Cyanoethyl)-2-butanone
    • 3-acetylvaleronitrile
    • 3-methyl-5-cyano-pentan-2-one
    • 4-methyl-5-ketocapronitrile
    • 4-Methyl-5-oxocapronitrile
    • 4-methyl-5-oxo-hexanenitrile
    • 4-Methyl-5-oxo-hexannitril
    • 4-Methyl-5-oxohexanonitrile
    • Hexanenitrile,4-methyl-5-oxo
    • AKOS006272151
    • DTXSID90468635
    • 10413-01-1
    • MFCD00128175
    • SCHEMBL7952075
    • MDL: MFCD00128175
    • Inchi: 1S/C7H11NO/c1-6(7(2)9)4-3-5-8/h6H,3-4H2,1-2H3
    • InChI Key: NWVJJSXURDQKFU-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C)CCC#N

Computed Properties

  • Exact Mass: 125.08400
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 1.51528
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